Cas no 1454881-61-8 (2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile)

2-(5-Chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile is a specialized sulfonyl acetonitrile derivative featuring a chloro-fluorobenzenesulfonyl moiety and a piperidinylidene group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of both electron-withdrawing (sulfonyl, nitrile) and electron-donating (piperidinylidene) groups enhances its reactivity, making it suitable for further functionalization. Its structural complexity allows for selective modifications, enabling applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The chloro-fluoro substitution pattern may contribute to improved metabolic stability and binding affinity in lead optimization studies.
2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile structure
1454881-61-8 structure
Product Name:2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile
CAS No:1454881-61-8
MF:C13H12ClFN2O2S
MW:314.762984275818
CID:5180334
Update Time:2025-10-24

2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile
    • Acetonitrile, 2-[(5-chloro-2-fluorophenyl)sulfonyl]-2-(2-piperidinylidene)-
    • Inchi: 1S/C13H12ClFN2O2S/c14-9-4-5-10(15)12(7-9)20(18,19)13(8-16)11-3-1-2-6-17-11/h4-5,7,17H,1-3,6H2
    • InChI Key: UDORTZQADDZPJO-UHFFFAOYSA-N
    • SMILES: C(#N)C(S(C1=CC(Cl)=CC=C1F)(=O)=O)=C1CCCCN1

2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-5671-1MG
(2E)-[(5-chloro-2-fluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile
1454881-61-8 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
BS-5671-5MG
(2E)-[(5-chloro-2-fluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile
1454881-61-8 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
BS-5671-10MG
(2E)-[(5-chloro-2-fluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile
1454881-61-8 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
BS-5671-20MG
(2E)-[(5-chloro-2-fluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile
1454881-61-8 >90%
20mg
£76.00 2023-04-18
Key Organics Ltd
BS-5671-50MG
(2E)-[(5-chloro-2-fluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile
1454881-61-8 >90%
50mg
£102.00 2025-02-08
Key Organics Ltd
BS-5671-100MG
(2E)-[(5-chloro-2-fluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile
1454881-61-8 >90%
100mg
£146.00 2025-02-08

Additional information on 2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile

Introduction to 2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile (CAS No. 1454881-61-8)

2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile, identified by its CAS number 1454881-61-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a benzenesulfonyl group and a piperidine-based moiety, which are well-documented for their versatile biological activities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The chemical structure of 2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile consists of a benzene ring substituted with both chlorine and fluorine atoms, linked to a sulfonyl group. This aromatic core is further functionalized with an acetonitrile group and a piperidine derivative, which introduces additional pharmacophoric elements. The presence of these functional groups imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that combine sulfonyl and piperidine moieties, as these structural motifs have been associated with various pharmacological effects. For instance, sulfonyl compounds are widely recognized for their role in inhibiting enzymes such as dipeptidyl peptidase-4 (DPP4), which is crucial in the regulation of blood sugar levels. Piperidine derivatives, on the other hand, are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability.

One of the most compelling aspects of CAS No. 1454881-61-8 is its potential as a scaffold for the development of new drugs. The combination of a benzenesulfonyl group and a piperidine ring creates a framework that can be modified to target specific biological pathways. This flexibility has made it an attractive candidate for medicinal chemists seeking to design molecules with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of compounds like 2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile. By systematically modifying various parts of the molecule, researchers can gain insights into how different functional groups contribute to biological activity. This approach has led to the discovery of several lead compounds that show promise in preclinical studies.

The synthesis of CAS No. 1454881-61-8 involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine and fluorine atoms into the benzene ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Additionally, the formation of the piperidine derivative requires expertise in transition metal-catalyzed reactions or other advanced synthetic methodologies.

Once synthesized, 1454881-61-8 can be subjected to various biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, cell-based assays, or animal models to assess efficacy and safety. The results from these experiments provide valuable data for optimizing the molecule's properties and advancing it towards clinical development.

The benzenesulfonyl group in CAS No. 1454881-61-8 is particularly noteworthy due to its known interactions with biological targets. Sulfonyl compounds have been successfully used in the development of drugs targeting neurological disorders, inflammatory diseases, and metabolic conditions. The fluorine atom substituent further enhances the compound's bioavailability by improving its lipophilicity while maintaining metabolic stability.

In conclusion, 2-(5-chloro-2-fluorobenzenesulfonyl)-2-[(2E)-piperidin-2-ylidene]acetonitrile (CAS No. 1454881-61-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.